Cas no 3273-13-0 (Vanillic acid, ethyleneester (7CI,8CI))

Vanillic acid, ethyleneester (7CI,8CI) structure
3273-13-0 structure
Product Name:Vanillic acid, ethyleneester (7CI,8CI)
CAS No:3273-13-0
MF:C18H18O8
MW:362.330726146698
CID:320685
PubChem ID:226355
Update Time:2025-04-19

Vanillic acid, ethyleneester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Vanillic acid, ethyleneester (7CI,8CI)
    • 2-(4-hydroxy-3-methoxybenzoyl)oxyethyl 4-hydroxy-3-methoxybenzoate
    • 1,2-Bis-vanilloyloxy-aethan
    • 1,2-bis-vanilloyloxy-ethane
    • 1.2-Divanilloyloxy-aethan
    • 2-(4-hydroxy-3-methoxybenzoyl)oxyethyl-4-hydroxy-3-methoxybenzoate
    • AC1L5EPG
    • AC1Q6873
    • AR-1I7363
    • CHEMBL1163821
    • CTK4G9201
    • ethane-1,2-diyl bis(4-hydroxy-3-methoxybenzoate)
    • ethane-1,2-diyl bis-(4-hydroxy-3-methoxybenzoate)
    • NSC16735
    • SureCN1356516
    • SCHEMBL1356516
    • 3273-13-0
    • DTXSID10280412
    • NSC-16735
    • Inchi: 1S/C18H18O8/c1-23-15-9-11(3-5-13(15)19)17(21)25-7-8-26-18(22)12-4-6-14(20)16(10-12)24-2/h3-6,9-10,19-20H,7-8H2,1-2H3
    • InChI Key: LQBNUOMEOUZICV-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=C(C=1)OC)O)=O)CCOC(C1C=CC(=C(C=1)OC)O)=O

Computed Properties

  • Exact Mass: 362.10014
  • Monoisotopic Mass: 362.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.337
  • Boiling Point: 576.1°Cat760mmHg
  • Flash Point: 207.8°C
  • Refractive Index: 1.587
  • PSA: 111.52
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